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Compound of Interest

Compound Name: 2-Hydroxy-2-methylhexanoic acid

Cat. No.: B3151312 Get Quote

Introduction

(+)-S-2-hydroxy-2-methyl-hexanoic acid is a crucial stereospecific intermediate in the synthesis

of various biologically active molecules, most notably prostaglandin analogs.[1][2][3] The

precise stereochemistry of this building block is essential for the desired therapeutic effects of

the final products. This document outlines a well-established and reliable method for the

preparation of enantiomerically pure (+)-S-2-hydroxy-2-methyl-hexanoic acid via an asymmetric

halolactonization reaction.[1][2][3]

Methodology Overview

The synthesis of (+)-S-2-hydroxy-2-methyl-hexanoic acid is achieved through a multi-step

process that employs L-proline as a chiral auxiliary to induce the desired stereochemistry.[1][2]

[3] The general workflow begins with the formation of an amide from 2-methylene-hexanoic

acid and L-proline, followed by a diastereoselective bromolactonization. Subsequent

dehalogenation and hydrolysis yield the target compound with high optical purity. This method

avoids tedious classical resolution of a racemic mixture, which often involves expensive

resolving agents.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the synthesis of (+)-

S-2-hydroxy-2-methyl-hexanoic acid and its intermediates, as reported in the literature.
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Step
Intermedi
ate/Produ
ct

Molecular
Formula

Molecular
Weight (
g/mol )

Yield (%)
Melting
Point (°C)

Analytical
Data

1

N-(2-

Methylene-

hexanoyl)-

L-proline

C₁₂H₁₉NO₃ 225.28 - - -

2

Bromolacto

ne

Intermediat

e

C₁₂H₁₈BrN

O₃
304.18

~57

(crystallize

d)

-

Calculated:

C, 47.38;

H, 5.96; N,

4.61.

Found: C,

47.55; H,

6.21; N,

4.62[3]

3

Oxazine

Intermediat

e

C₁₂H₁₉NO₂ 225.28 - -

Calculated:

C, 63.97;

H. 8.50; N,

6.22.

Found: C,

64.03; H,

8.55; N,

6.42[3]

4

(+)-S-2-

hydroxy-2-

methyl-

hexanoic

acid

C₇H₁₄O₃ 146.18
~86 (from

oxazine)
70.5-72

[α]D

+24.05

(c=1.537 in

H₂O)[3]

Experimental Workflow
The overall synthetic process can be visualized as a linear sequence of reactions, starting from

2-methylene-hexanoic acid and proceeding through several key intermediates to the final

product.
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2-Methylene-hexanoic Acid

2-Methylene-hexanoyl Chloride

Thionyl Chloride

N-(2-Methylene-hexanoyl)-L-proline

L-proline, NaOH

Bromolactone Intermediate

N-Bromosuccinimide (NBS)

Oxazine Intermediate

tri-n-butyltin hydride

(+)-S-2-hydroxy-2-methyl-hexanoic Acid

HBr (aq)
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Amide Formation

Cyclization and Dehalogenation

Hydrolysis and Purification

2-Methylene-hexanoic Acid L-proline

N-(2-Methylene-hexanoyl)-L-proline

1. Thionyl Chloride
2. NaOH

Bromolactone Intermediate

NBS / DMF

Oxazine Intermediate

tri-n-butyltin hydride

(+)-S-2-hydroxy-2-methyl-hexanoic Acid

HBr (aq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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